2,3-Dimethyl-6-(1-phenylethenyl)aniline

• Molecular Formula: C16H17N
• Molecular Weight: 223.31 g/mol
• IUPAC Name: 2,3-dimethyl-6-(1-phenylethenyl)aniline
• InChI: InChI=1S/C16H17N/c1-11-9-10-15(16(17)12(11)2)13(3)14-7-5-4-6-8-14/h4-10H,3,17H2,1-2H3
• InChI Key: AVVAAOVEPDUNIJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(C=C1)C(=C)C2=CC=CC=C2)N)C

Description

2,3-Dimethyl-6-(1-phenylethenyl)aniline is a substituted aniline derivative featuring methyl groups at the 2- and 3-positions of the aromatic ring and a 1-phenylethenyl (styryl) group at the 6-position. The styryl substituent introduces significant steric bulk and electronic effects due to conjugation with the aromatic system. This compound is structurally related to pharmaceutical intermediates, such as fendiline analogues, which are known for calcium channel-blocking activity . Its synthesis likely involves palladium-catalyzed cross-coupling reactions (e.g., Heck reaction) to introduce the styryl group, followed by reductive amination or other amine-forming methodologies . The compound’s unique substitution pattern makes it valuable for studying structure-activity relationships (SAR) in medicinal chemistry.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table compares 2,3-Dimethyl-6-(1-phenylethenyl)aniline with two structurally related aniline derivatives from the provided evidence:

Property	2,3-Dimethyl-6-(1-phenylethenyl)aniline	2,6-Dimethyl-3-(phenylmethoxy)aniline	6-(2,3-Dihydro-1,4-benzodioxin-5-yl)-N-[3-[(dimethylamino)methyl]phenyl]-2-methoxy-pyridin-3-amine
Molecular Formula	C₁₆H₁₇N (estimated)	C₁₅H₁₇NO	C₂₃H₂₅N₃O₃
Molecular Weight (g/mol)	223.32 (estimated)	227.30	391.46
Substituents	2,3-dimethyl; 6-styryl	2,6-dimethyl; 3-phenylmethoxy	Benzodioxin; methoxy; dimethylaminomethyl
Key Functional Groups	Aromatic amine, styryl, methyl	Aromatic amine, ether (OCH₂Ph), methyl	Pyridine, benzodioxin, tertiary amine, methoxy
Potential Applications	Pharmaceutical intermediate (e.g., calcium channel blockers)	Synthetic intermediate	Research use (biological activity unverified)

Structural and Electronic Differences

• Styryl vs. Phenylmethoxy : The styryl group (C₆H₅–CH=CH–) in the target compound is electron-withdrawing due to conjugation with the aromatic ring, reducing the electron density of the aniline core. In contrast, the phenylmethoxy (–OCH₂C₆H₅) group in the 2,6-dimethyl analogue is electron-donating, increasing reactivity in electrophilic substitutions .

Physicochemical Properties

• Solubility : The styryl group’s hydrophobicity likely reduces aqueous solubility compared to the benzodioxin-containing compound (391.46 g/mol), which has polar functional groups (tertiary amine, ethers) .
• Stability : The styryl double bond may render the target compound susceptible to oxidation or photoisomerization, whereas the ether-linked phenylmethoxy group in the 2,6-dimethyl analogue is more stable under standard conditions .